8-[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione

• IUPAC Name: 8-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C21H27ClN6O3/c1-3-31-12-11-28-17-18(25(2)21(30)24-19(17)29)23-20(28)27-9-7-26(8-10-27)14-15-5-4-6-16(22)13-15/h4-6,13H,3,7-12,14H2,1-2H3,(H,24,29,30)
• InChI Key: VTUZOZLPCUPRTM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1N3CCN(CC3)CC4=CC(=CC=C4)Cl)N(C(=O)NC2=O)C
• Molecular Formula: C21H27ClN6O3
• Molecular Weight: 446.9 g/mol

Description

8-[4-[(3-Chlorophenyl)methyl]piperazin-1-yl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C21H27ClN6O3 and its molecular weight is 446.94. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Properties

Compounds structurally related to the chemical have been synthesized and evaluated for their potential anticonvulsant activity. Notably, a series of N-[(4-arylpiperazin-1-yl)-methyl]-3-(chlorophenyl)-pyrrolidine-2,5-diones demonstrated significant anticonvulsant profiles, especially in the maximal electroshock (MES) test, indicating potential utility in seizure management. One compound, in particular, N-[3-(4-phenylpiperazin-1-yl)-propyl]-8-phenyl-2-aza-spiro[4.5]decane-1,3-dione, displayed anticonvulsant activity but was found to be neurotoxic at certain doses, highlighting the importance of evaluating the therapeutic index in drug development (Obniska et al., 2006).

Vasodilatory and Antiasthmatic Activities

Derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione have been synthesized and characterized, with a specific focus on their pulmonary vasodilator activity as potential anti-asthmatic agents. The presence of xanthene nucleus in these compounds contributes to their vasodilatory activity, and a particular derivative displayed significant activity in this regard (Bhatia et al., 2016).

Antitumor Activity

Piperazinediones, also known as diketopiperazines, have shown antitumor activity against various cancer types in preclinical studies. These compounds, especially when substituted at specific positions, have demonstrated effectiveness in inhibiting tumor growth, indicating potential therapeutic utility in cancer treatment (Mancilla et al., 2002).